Cas no 877060-48-5 (Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate)

• Product Name: Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate
• CAS No: 877060-48-5
• MF: C₁₂H₁₃IN₂O₂
• MW: 344.148295164108
• MDL: MFCD08234845
• CID: 710038
• PubChem ID: 57355055
• Update Time: 2025-11-02

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• 1-Boc-3-iodo-5-azaindole
• 1H-Pyrrolo[3,2-c]pyridine-1-carboxylicacid, 3-iodo-, 1,1-dimethylethyl ester
• 3-IODO-PYRROLO[3,2-C]PYRIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-iodopyrrolo[3,2-c]pyridine-1-carboxylate
• AK146024
• FCH2714443
• PB10522
• AM804468
• AX8152843
• tert-butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carb
• 1,1-Dimethylethyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate (ACI)
• 3-Iodopyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
• CS-0037775
• DS-8441
• CKB06048
• 877060-48-5
• MFCD08234845
• DA-01748
• SCHEMBL1587770
• tert-Butyl3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• DTXSID50722866
• AKOS022186441
• Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate

• MDL： MFCD08234845
• Inchi： 1S/C12H13IN2O2/c1-12(2,3)17-11(16)15-7-9(13)8-6-14-5-4-10(8)15/h4-7H,1-3H3
• InChI Key： ZCUUSJHYRNBFJY-UHFFFAOYSA-N
• SMILES： O=C(N1C2C(=CN=CC=2)C(I)=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 344.00218g/mol
• Monoisotopic Mass: 344.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1

Experimental Properties

• Boiling Point: 409.2°C at 760 mmHg

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD152843)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate

Comprehensive Guide to Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate (CAS No. 877060-48-5)

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate (CAS No. 877060-48-5) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and organic chemistry. This compound, often referred to as a pyrrolopyridine derivative, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring an iodo-substituted pyrrolopyridine core and a tert-butyl carboxylate protecting group, makes it highly valuable for researchers working on drug discovery and development.

The growing interest in heterocyclic compounds like Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is driven by their versatile applications in medicinal chemistry. Recent trends in the pharmaceutical industry highlight the demand for novel small-molecule inhibitors and kinase-targeting drugs, where this compound plays a pivotal role. Researchers frequently search for "pyrrolopyridine synthesis" or "iodo-substituted heterocycles" to explore its potential in designing next-generation therapeutics.

One of the key advantages of Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are widely used in the construction of complex molecular architectures, making this compound a preferred choice for synthetic chemists. Additionally, the tert-butyl protecting group enhances the stability of the molecule during multi-step synthetic procedures, ensuring high yields and purity.

In the context of drug discovery, Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is often employed as a building block for kinase inhibitors. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The ability to modify the pyrrolopyridine scaffold with various functional groups allows researchers to fine-tune the pharmacological properties of potential drug candidates. This aligns with the current focus on "targeted cancer therapies" and "precision medicine," which are hot topics in biomedical research.

From a commercial perspective, the demand for Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is steadily increasing, driven by its utility in both academic and industrial settings. Suppliers and manufacturers often highlight its high purity (>98%) and consistent quality, which are critical for reproducible research outcomes. Researchers frequently inquire about "buy pyrrolopyridine derivatives" or "CAS 877060-48-5 suppliers" to source this compound for their projects.

In summary, Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate (CAS No. 877060-48-5) is a versatile and valuable compound in modern organic and medicinal chemistry. Its applications span from drug discovery to material science, making it a subject of ongoing research and development. As the scientific community continues to explore new avenues in heterocyclic chemistry, this compound is poised to remain a key player in the field.